Cas no 94135-74-7 (Butanoic acid,2-methyl-, 2-(2-thienyl)ethyl ester)
94135-74-7 structure
Product Name:Butanoic acid,2-methyl-, 2-(2-thienyl)ethyl ester
CAS No:94135-74-7
MF:C11H16O2S
MW:212.308542251587
CID:809328
PubChem ID:3023726
Update Time:2025-04-19
Butanoic acid,2-methyl-, 2-(2-thienyl)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-methyl-, 2-(2-thienyl)ethyl ester
- 2-(2-thienyl)ethyl 2-methylbutyrate
- 2-thiophen-2-ylethyl 2-methylbutanoate
- EINECS 302-945-7
- DTXSID00916319
- NS00066217
- 94135-74-7
- 2-(THIOPHEN-2-YL)ETHYL 2-METHYLBUTANOATE
-
- Inchi: 1S/C11H16O2S/c1-3-9(2)11(12)13-7-6-10-5-4-8-14-10/h4-5,8-9H,3,6-7H2,1-2H3
- InChI Key: XSDPFNMJFNZEIN-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CCOC(C(C)CC)=O
Computed Properties
- Exact Mass: 212.087
- Monoisotopic Mass: 212.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.071
- Boiling Point: 282.2°Cat760mmHg
- Flash Point: 124.5°C
- Refractive Index: 1.508
Butanoic acid,2-methyl-, 2-(2-thienyl)ethyl ester Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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